Cas no 1851-22-5 (3-Chloropyridine N-Oxide)

3-Chloropyridine N-Oxide structure
Product Name:3-Chloropyridine N-Oxide
CAS No:1851-22-5
Molecular Formula:C5H4NOCl
Molecular Weight:129.54436
MDL:MFCD00128857
CID:205300
PubChem ID:123133
3-Chloropyridine N-Oxide Properties
Names and Identifiers
-
- Pyridine, 3-chloro-,1-oxide
- 3-Chloropyridine N-Oxide
- 3-Chloropyridine n-oxide
- 3-Chloropyridine-1-oxide
- 3-chloro-1-oxidopyridin-1-ium
- N-oxy-3-chloropyridine
- 3-Chloro-pyridine1-oxide
- 3-chloro-1-oxido-pyridin-1-ium
- 3-chloro-1-oxidanidyl-pyridin-1-ium
- Pyridine, 3-chloro-, 1-oxide (6CI,7CI,8CI,9CI)
- 3-chloro-1$l^{5}-pyridin-1-one
- MFCD00128857
- AM86713
- 5-chloropyridine N-oxide
- Pyridine, 3-chloro-, 1-oxide
- 3-Chloropyridine 1-oxide
- 3-chloropyridin-1-ium-1-olate
- NEXUNCTUUDERGR-UHFFFAOYSA-N
- AS-14947
- C2329
- FT-0645949
- EN300-156272
- J-011867
- DTXSID90171713
- 3-Chloropyridine1-oxide
- AKOS006273005
- SY073799
- 3-chloro-pyridine-N-oxide
- SCHEMBL844033
- 3-Chloropyridine-N-oxide
- 3-chloro-pyridine 1-oxide
- 3-chloro-pyridine-1-oxide
- N10275
- A812927
- 1851-22-5
- DB-000189
- N-oxy-3-chloropyridine;3-Chloropyridine-1-oxide
- pyridine 1-oxide, 3-chloro-
-
- MDL: MFCD00128857
- InChIKey: NEXUNCTUUDERGR-UHFFFAOYSA-N
- Inchi: InChI=1S/C5H4ClNO/c6-5-2-1-3-7(8)4-5/h1-4H
- SMILES: C1=CC(=C[N+](=C1)[O-])Cl
Computed Properties
- Exact Mass: 128.998141g/mol
- Surface Charge: 0
- XLogP3: 0.4
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 0
- Monoisotopic Mass: 128.998141g/mol
- Monoisotopic Mass: 128.998141g/mol
- Topological Polar Surface Area: 25.5Ų
- Heavy Atom Count: 8
- Complexity: 78.8
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Tautomer Count: nothing
- Surface Charge: 0
Experimental Properties
- LogP: 1.76850
- PSA: 25.46000
- Refractive Index: 1.552
- Boiling Point: 89°C/1mmHg(lit.)
- Melting Point: 56.0 to 60.0 deg-C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
- Flash Point: 141.3°C
- Density: 1.27
3-Chloropyridine N-Oxide Security Information
-
Symbol:
- Safety Instruction: H315+H319
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Prompt:warning
- Storage Condition:Store at 4 ℃, better at -4 ℃
- Signal Word:warning
3-Chloropyridine N-Oxide Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Chloropyridine N-Oxide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00752K-250mg |
Pyridine, 3-chloro-,1-oxide |
1851-22-5 | 98% | 250mg |
$7.00 | 2025-02-21 | |
A2B Chem LLC | AD32364-250mg |
3-Chloropyridine N-oxide |
1851-22-5 | 98% | 250mg |
$7.00 | 2024-04-20 | |
Aaron | AR0075AW-250mg |
Pyridine, 3-chloro-,1-oxide |
1851-22-5 | 97% | 250mg |
$8.00 | 2025-01-23 | |
abcr | AB400121-250 mg |
3-Chloropyridine-N-oxide; . |
1851-22-5 | 250mg |
€89.40 | 2023-06-17 | ||
Ambeed | A728415-250mg |
3-Chloropyridine 1-oxide |
1851-22-5 | 98% | 250mg |
$9.0 | ||
Apollo Scientific | OR912359-1g |
3-Chloropyridine N-oxide |
1851-22-5 | 98% | 1g |
£100.00 | 2023-09-01 | |
Chemenu | CM344886-5g |
3-Chloropyridine N-oxide |
1851-22-5 | 95%+ | 5g |
$106 | 2022-06-12 | |
Enamine | EN300-156272-0.05g |
3-chloropyridin-1-ium-1-olate |
1851-22-5 | 0.05g |
$67.0 | 2023-06-08 | ||
eNovation Chemicals LLC | D916248-5g |
3-Chloropyridine N-Oxide |
1851-22-5 | 97% | 5g |
$180 | 2022-05-26 | |
Fluorochem | 208767-1g |
3-Chloropyridine 1-oxide |
1851-22-5 | 95% | 1g |
£76.00 | 2022-03-01 |
3-Chloropyridine N-Oxide Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:1851-22-5)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
(CAS:1851-22-5)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:1851-22-5)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
3-Chloropyridine N-Oxide Related Literature
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1. Heterocyclic polyfluoro-compounds. Part XXIII. Reaction of some 2-, 3-, and 4-substituted pyridine 1-oxides, 5-methylpyrimidine 1-oxide, and quinoline 1-oxide with perfluoropropene, and of pyridine 1-oxide with perfluoro-(2-methylpent-2-ene): synthesis of 2-(1,2,2,2-tetrafluoroethyl)-pyridines or -pyrimidines and their N-oxides and of 2,2,3-trifluoro-2,3-dihydro-3-trifluoromethylfuro[3,2-b]pyridineRonald E. Banks,Robert N. Haszeldine,John M. Robinson J. Chem. Soc. Perkin Trans. 1 1976 1226
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2. 891. Electric dipole moments of substituted pyridines, pyridine 1-oxides, and nitrobenzenesA. N. Sharpe,S. Walker J. Chem. Soc. 1961 4522
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3. Hydrogen bonding in pyridine N-oxidesA. Trombetti J. Chem. Soc. B 1968 1578
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4. Acid–base and cationic homoconjugation equilibria in nitromethane solutions of substituted pyridine N-oxide systemsLech Chmurzyński J. Chem. Soc. Faraday Trans. 1991 87 1729
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5. 654. The S N mechanism in aromatic compounds. Part XXVIII. Reactivity in the pyridine ring system
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6. FTIR investigation of O···H···O hydrogen bonds with large proton polarizability in sulfonic acid–N-oxide systems in the middle and far-IRRoland Langner,Georg Zundel J. Chem. Soc. Faraday Trans. 1998 94 1805
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7. The kinetics and mechanism of the electrophilic substitution of heteroaromatic compounds. Part XXVIII. The preparation and kinetic nitration of 2-, 3-, and 4-dimethylaminopyridines and their 1-oxides in sulphuric acidA. G. Burton,R. D. Frampton,C. D. Johnson,A. R. Katritzky J. Chem. Soc. Perkin Trans. 2 1972 1940
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1851-22-5)3-Chloropyridine N-Oxide

Purity:99%
Quantity:25g
Price($):243.0